molecular formula C10H9ClN2O2 B8277373 2-Chloro-3,6-dimethoxyquinoxaline

2-Chloro-3,6-dimethoxyquinoxaline

Cat. No.: B8277373
M. Wt: 224.64 g/mol
InChI Key: MXLKSKWDWYRBHD-UHFFFAOYSA-N
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Description

2-Chloro-3,6-dimethoxyquinoxaline is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9ClN2O2

Molecular Weight

224.64 g/mol

IUPAC Name

2-chloro-3,6-dimethoxyquinoxaline

InChI

InChI=1S/C10H9ClN2O2/c1-14-6-3-4-7-8(5-6)13-10(15-2)9(11)12-7/h3-5H,1-2H3

InChI Key

MXLKSKWDWYRBHD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)N=C(C(=N2)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame-dri ed reaction flask under a dry nitrogen atmosphere, there was slowly added a solution consisting of 850 mg. of sodium dissolved in 80 ml. of methanol to a slurry of 7.1 g. of 2,3-dichloro-6-methoxyquinoxaline in 60 ml. of methanol at 50° C. over a period of seven hours. The resulting mixture was then heated at 50° C. overnight and finally cooled to room temperature. Upon completion of this step, the spent reaction mixture was concentrated in vacuo and the residue subsequently dissolved in chloroform, followed by washing with water and drying over anhydrous magnesium sulfate. After removal of the drying agent by means of filtration and the solvent by means of evaporation under reduced pressure, the resulting resiuue was subsequently chromatographed on a column of 400 ml. of silica gel, followed by elution with toluene. The good fractions were combined and concentrated in vacuo to ultimately afford a white solid consisting of 6.1 g (88%) of pure 2-chloro-3,6-methoxyquinoxaline m.p. 79°-81° C.
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